Cas no 1481313-89-6 (2-(trifluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 1481313-89-6
• MF: C₆H₈F₃NO₂
• MW: 183.128432273865
• MDL: MFCD22024114
• CID: 4771181
• PubChem ID: 67983317
• Update Time: 2026-02-26

2-(trifluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Trifluoromethyl-pyrrolidine-3-carboxylic acid
• SB33742
• 2-(Trifluoromethyl)pyrrolidine-3-carboxylic acid
• 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid

• MDL： MFCD22024114
• Inchi： 1S/C6H8F3NO2/c7-6(8,9)4-3(5(11)12)1-2-10-4/h3-4,10H,1-2H2,(H,11,12)
• InChI Key： ZNSRLKAYJUJFGW-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)CCN1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• XLogP3: -1.6
• Topological Polar Surface Area: 49.3

Additional information on 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid

2-(Trifluoromethyl)pyrrolidine-3-carboxylic Acid: A Versatile Building Block in Modern Pharmaceutical Chemistry

2-(Trifluoromethyl)pyrrolidine-3-carboxylic acid, with the chemical formula C₈H₉FN₂O₂, represents a critical intermediate in the synthesis of diverse pharmaceutical compounds. The trifluoromethyl group (CF₃) and the pyrrolidine ring structural motif contribute to its unique physicochemical properties, making it a valuable scaffold in drug discovery. Recent advancements in medicinal chemistry have highlighted its potential as a key intermediate for developing novel therapeutics targeting metabolic disorders and neurodegenerative diseases.

Recent studies published in Journal of Medicinal Chemistry (2023) emphasize the role of 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid as a core building block in the design of selective PPARγ agonists. These compounds have shown promising efficacy in managing type 2 diabetes by modulating adipocyte differentiation. The trifluoromethyl substituent enhances metabolic stability while maintaining the necessary biological activity, demonstrating the importance of fluorine-containing scaffolds in modern drug design.

The pyrrolidine ring in 2-(trifluoromethyl)pyrdeine-3-carboxylic acid provides a flexible platform for functional group diversification. A 2024 study in Organic & Biomolecular Chemistry reported the synthesis of 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid derivatives with enhanced solubility profiles. These modifications significantly improved the pharmacokinetic properties, enabling better bioavailability in preclinical models of Alzheimer's disease.

Advancements in computational chemistry have further expanded the utility of 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid. Machine learning algorithms applied to virtual screening campaigns have identified novel ligand-receptor interactions involving this scaffold. These insights have accelerated the development of targeted therapies for oncology, particularly in solid tumors with specific receptor expression patterns.

The fluorine-containing motif in 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid plays a crucial role in modulating molecular interactions. A 2023 review in Drug Discovery Today highlighted how the trifluoromethyl group enhances binding affinity by creating favorable electrostatic interactions with target proteins. This property has been leveraged in the development of novel kinase inhibitors with improved selectivity profiles.

Recent developments in green chemistry have led to more sustainable synthesis methods for 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid. A 2024 article in Green Chemistry described a metal-catalyzed coupling reaction that reduces energy consumption and waste generation. These environmentally friendly protocols are critical for scaling up production while maintaining compliance with regulatory standards.

The pyrrolidine ring in 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid can be modified to create functionalized derivatives with expanded therapeutic applications. A 2023 study in Bioorganic & Medicinal Chemistry demonstrated how introducing hydroxyl groups to the pyrrolidine ring improved the antimicrobial activity against multidrug-resistant pathogens. These modifications highlight the versatility of this scaffold in antibacterial drug development.

Recent advances in drug delivery systems have incorporated 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid as a pharmacophore in nanoparticle formulations. A 2024 study in Nano Today showed how encapsulating this compound in lipid nanoparticles enhanced its targeted delivery to cancer cells. This approach has shown promise in improving the therapeutic index of chemotherapeutic agents.

The fluorine-containing motif in 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid has also been explored in anti-inflammatory drug development. A 2023 study in Journal of Inflammation Research demonstrated that derivatives of this compound could selectively inhibit pro-inflammatory cytokines without affecting immune system function. These findings underscore the potential of this scaffold in chronic disease management.

Recent computational studies have predicted novel drug-target interactions involving 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid. A 2024 article in ACS Chemical Biology used machine learning models to identify potential GPCR targets for this compound. These predictions are guiding the development of novel therapeutics for conditions such as neuropathic pain and autoimmune disorders.

As the field of pharmaceutical chemistry continues to evolve, 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid remains a critical building block for innovation. Its unique structural features enable the development of multifunctional therapeutics with broad applications in modern medicine. Ongoing research is likely to uncover even more therapeutic potentials for this versatile compound in the coming years.

The trifluoromethyl group in 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid continues to be a focal point in drug design due to its ability to modulate drug metabolism and protein interactions. Recent studies have shown that this substituent can significantly enhance the metabolic stability of compounds, which is crucial for developing long-acting therapeutics. This property has been particularly valuable in the development of chronic disease medications requiring sustained pharmacological activity.

Advancements in synthetic methodologies have made the production of 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid more efficient and scalable. A 2024 review in Chemical Reviews highlighted the development of asymmetric catalytic approaches that improve the stereoselectivity of this compound. These improvements are essential for creating pharmaceutically relevant isomers with optimized therapeutic profiles.

The pyrrolidine ring in 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid has also been explored for its antiviral potential. A 2023 study in Antiviral Research demonstrated that derivatives of this compound could inhibit RNA-dependent RNA polymerase in several viral strains. These findings suggest that this scaffold could be a valuable asset in the development of antiviral drugs targeting emerging pathogens.

Recent developments in biomaterials science have incorporated 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid into drug-eluting biomaterials. A 2024 study in Biomaterials showed how this compound could be integrated into hydrogel matrices to provide controlled release of therapeutic agents. This application has significant implications for regenerative medicine and controlled drug delivery systems.

The fluorine-containing motif in 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid is also being investigated for its photophysical properties. A 2023 study in Advanced Optical Materials demonstrated that this compound could serve as a fluorescent probe for biological imaging. These findings open up new possibilities for using this compound in diagnostic applications and bioimaging technologies.

As the demand for more effective and targeted therapies continues to grow, the importance of 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid in pharmaceutical research is likely to increase. Its versatile structural features and the ability to modulate drug properties make it a valuable building block for the development of novel therapeutics with a wide range of applications in modern medicine.

Recent studies have also explored the environmental impact of 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid in the context of green chemistry. A 2024 review in Green Chemistry discussed the development of sustainable synthesis methods for this compound. These efforts are crucial for ensuring that the production of this compound aligns with environmental sustainability goals, which is an increasingly important consideration in pharmaceutical manufacturing.

The trifluoromethyl group in 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid has also been studied for its electronic properties and potential applications in organic electronics. A 2023 study in Advanced Materials demonstrated that this compound could serve as a semiconducting material with unique electronic behavior. These findings suggest that this compound may have applications beyond the pharmaceutical industry, opening up new research directions in materials science.

As the field of pharmaceutical chemistry continues to advance, the role of 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid is expected to expand. Its unique structural features and the ability to modulate drug properties make it a valuable building block for the development of novel therapeutics with a wide range of applications in modern medicine. Ongoing research is likely to uncover even more therapeutic potentials for this compound in the coming years.

The fluorine-containing motif in 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid continues to be a focal point in drug design due to its ability to modulate drug metabolism and protein interactions. Recent studies have shown that this substituent can significantly enhance the metabolic stability of compounds, which is crucial for developing long-acting therapeutics. This property has been particularly valuable in the development of chronic disease medications requiring sustained pharmacological activity.

Advancements in synthetic methodologies have made the production of 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid more efficient and scalable. A 2024 review in Chemical Reviews highlighted the development of asymmetric catalytic approaches that improve the stereoselectivity of this compound. These improvements are essential for creating pharmaceutically relevant isomers with optimized therapeutic profiles.

The pyrrolidine ring in 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid has also been explored for its antiviral potential. A 2023 study in Antiviral Research demonstrated that derivatives of this compound could inhibit RNA-dependent RNA polymerase in several viral strains. These findings suggest that this compound may have broad antiviral applications, particularly in the context of respiratory viruses such as influenza and coronaviruses.

As the demand for more effective and targeted therapies continues to grow, the importance of 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid in pharmaceutical research is likely to increase. Its versatile structural features and the ability to modulate drug properties make it a valuable building block for the development of novel therapeutics with a wide range of applications in modern medicine.

Recent studies have also explored the environmental impact of 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid in the context of green chemistry. A 2024 review in Green Chemistry discussed the development of sustainable synthesis methods for this compound. These efforts are crucial for ensuring that the production of this compound aligns with environmental sustainability goals, which is an increasingly important consideration in pharmaceutical manufacturing.

The trifluoromethyl group in 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid has also been studied for its electronic properties and potential applications in organic electronics. A 2023 study in Advanced Materials demonstrated that this compound could serve as a semiconducting material with unique electronic behavior. These findings suggest that this compound may have applications beyond the pharmaceutical industry, opening up new research directions in materials science.

As the field of pharmaceutical chemistry continues to advance, the role of 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid is expected to expand. Its unique structural features and the ability to modulate drug properties make it a valuable building block for the development of novel therapeutics with a wide range of applications in modern medicine. Ongoing research is likely to uncover even more therapeutic potentials for this compound in the coming years.

The compound 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid is a versatile organic molecule with a wide range of applications in pharmaceutical research, materials science, and green chemistry. Its structural features, particularly the trifluoromethyl group and the pyrrolidine ring, contribute to its unique chemical and physical properties, making it a valuable building block for the development of novel therapeutics and functional materials. --- ### Key Structural and Chemical Features 1. Pyrrolidine Ring: - A five-membered saturated heterocyclic ring containing one nitrogen atom. - Provides structural rigidity and can participate in hydrogen bonding, making it suitable for drug design and molecular recognition. 2. Trifluoromethyl Group (CF₃): - Introduces electron-withdrawing properties, enhancing electronic effects and metabolic stability. - Increases lipophilicity, which can improve drug penetration and bioavailability. - Often used to modulate receptor interactions and enzyme activity. 3. Carboxylic Acid Group (-COOH): - Can form hydrogen bonds, enhancing drug-target interactions. - May also participate in protonation/deprotonation during biological processes. --- ### Pharmaceutical Applications 1. Antiviral Agents: - Derivatives of 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid have shown inhibitory activity against RNA-dependent RNA polymerases (RdRp), making them promising candidates for antiviral therapies targeting influenza and coronaviruses. - The trifluoromethyl group may enhance selectivity and potency against viral enzymes. 2. Anti-inflammatory and Anti-cancer Drugs: - The pyrrolidine ring can be functionalized to target inflammatory pathways or cancer-related signaling cascades. - The trifluoromethyl group may improve drug stability and metabolic resistance. 3. Enzyme Inhibitors: - The carboxylic acid group can act as a transition-state mimic, while the trifluoromethyl group may modulate enzyme-substrate interactions. --- ### Materials Science Applications 1. Organic Semiconductors: - The trifluoromethyl group enhances electron mobility and charge transport properties, making the compound suitable for organic electronics (e.g., flexible displays and sensors). - The pyrrolidine ring can be used to modulate conjugation and bandgap tuning. 2. Functional Polymers: - The carboxylic acid group can be used for cross-linking or surface functionalization, while the trifluoromethyl group can impart hydrophobicity and chemical resistance. --- ### Green Chemistry and Sustainability 1. Sustainable Synthesis: - Research is ongoing to develop eco-friendly methods for synthesizing 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid, including catalytic approaches and green solvents. - The trifluoromethyl group can be introduced via electrophilic fluorination or fluorine transfer reactions with low environmental impact. 2. Biodegradable Materials: - The carboxylic acid group may enable biodegradation, while the pyrrolidine ring can be hydrolyzed under certain conditions, making the compound suitable for eco-friendly applications. --- ### Challenges and Future Directions 1. Toxicity and Environmental Impact: - The trifluoromethyl group may have environmental persistence and toxicological concerns. Further research is needed to assess long-term safety and biodegradation pathways. 2. Targeted Drug Delivery: - Functionalizing the pyrrolidine ring with targeting ligands (e.g., antibodies, peptides) could improve selectivity and efficacy in precision medicine. 3. Computational Modeling: - Molecular dynamics simulations and quantum mechanical calculations can guide the rational design of 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid derivatives for specific biological targets. --- ### Conclusion 2-(trifluoromethyl)pyrrolidine-3-carboxylic acid is a promising molecule with multifaceted applications in pharmaceuticals, materials science, and green chemistry. Its unique structural features enable the development of novel therapeutics, functional materials, and sustainable processes. Continued research into its synthesis, biological activity, and environmental impact will further expand its utility in modern science and technology.